Cas no 1050164-65-2 (2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid)

• Product Name: 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid
• CAS No: 1050164-65-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6424088
• PubChem ID: 45398385
• Update Time: 2025-11-06

2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Z227755646
• EN300-26680048
• 2-[4-[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethoxy]phenyl]acetic acid
• AKOS033844481
• 2-(4-{[(1-cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid
• 1050164-65-2
• 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid

• Inchi： 1S/C18H22N2O4/c1-20(18(13-19)9-3-2-4-10-18)16(21)12-24-15-7-5-14(6-8-15)11-17(22)23/h5-8H,2-4,9-12H2,1H3,(H,22,23)
• InChI Key： IFHUCTIBBJMCKN-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(CC(=O)O)=CC=1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 330.158
• Monoisotopic Mass: 330.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: 2.3

Additional information on 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid

Research Briefing on 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid (CAS: 1050164-65-2)

Recent studies on the compound 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid (CAS: 1050164-65-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention due to its promising pharmacological properties, particularly in modulating specific biological pathways relevant to inflammatory and metabolic disorders.

The primary focus of current research has been on elucidating the compound's mechanism of action. In vitro and in vivo studies have demonstrated that 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid acts as a potent inhibitor of key enzymes involved in the arachidonic acid pathway, thereby reducing the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. This inhibitory activity suggests potential applications in treating conditions like rheumatoid arthritis and chronic inflammatory diseases.

Further investigations have explored the compound's pharmacokinetic profile. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and a half-life conducive to once-daily dosing, making it a viable candidate for further clinical development.

In addition to its anti-inflammatory effects, recent findings have uncovered the compound's role in modulating glucose metabolism. Preclinical models have shown that 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid enhances insulin sensitivity and improves glycemic control, positioning it as a potential therapeutic for type 2 diabetes. These dual mechanisms of action underscore its versatility and broaden its therapeutic applicability.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its efficacy and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 2-(4-{[(1-Cyanocyclohexyl)(methyl)carbamoyl]methoxy}phenyl)acetic acid represents a compelling example of how targeted chemical design can yield molecules with significant therapeutic potential. Ongoing research will be critical in fully realizing its clinical benefits and addressing the remaining scientific and regulatory hurdles.